Cas no 26307-30-2 (2-Cyclopropen-1-one,2-methyl-3-phenyl-)

• Product Name: 2-Cyclopropen-1-one,2-methyl-3-phenyl-
• CAS No: 26307-30-2
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 280166
• PubChem ID: 141278
• Update Time: 2025-04-19

2-Cyclopropen-1-one,2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropen-1-one,2-methyl-3-phenyl-
• 2-methyl-3-phenylcycloprop-2-en-1-one
• DTXSID10180923
• phenyl methyl cyclopropenone
• AB01325201-02
• AKOS005424456
• 26307-30-2
• NCGC00330703-01
• 2-Cyclopropen-1-one, 2-methyl-3-phenyl-

• Inchi： 1S/C10H8O/c1-7-9(10(7)11)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： WVLSTTXXRJZADV-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2

Experimental Properties

• Density: 1.17
• Boiling Point: 290.3°Cat760mmHg
• Flash Point: 124.6°C
• Refractive Index: 1.61
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives